3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3-methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C15H9F3N2O3/c1-7-12-10(14(21)22)6-11(19-13(12)23-20-7)8-3-2-4-9(5-8)15(16,17)18/h2-6H,1H3,(H,21,22)
• InChI Key: YZWDPRPZKOKINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CC(=CC=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C15H9F3N2O3
• Molecular Weight: 322.24 g/mol
• CAS No.: 1334149-52-8

Description

“3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid” is a chemical compound with the CAS Number: 1334149-52-8. It is used as an intermediate in the synthesis of biologically active compounds.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• A study explored novel derivatives of triazolo[1,5-a]pyridine, revealing significant antimicrobial and antifungal activities against various microorganisms, including E. coli, S. aureus, P. aeruginosa, S. pyogenes, K. pneumoniae, A. flavus, A. fumigatus, C. albicans, P. marneffei, and T. mentagrophytes (Suresh, Lavanya, & Rao, 2016).

Synthesis and Chemical Properties

• Research on the carbonation of substituted 3-pyridinols has led to the synthesis of pyridine carboxylic acids and derivatives like oxazolo[4,5-b]pyridine, highlighting their potential in chemical synthesis (Mutterer & Weis, 1976).
• A study demonstrated the synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines through a metal-free oxidative N-N bond formation process, indicating their chemical versatility (Zheng et al., 2014).

Anticancer Properties

• Triazolopyrimidines, closely related to the compound , have been synthesized and identified as anticancer agents. They have a unique mechanism of tubulin inhibition, offering insights into novel cancer treatments (Zhang et al., 2007).

Thermal Behavior and Stability

• Investigations into the thermal decomposition and stability of triazole and triazine derivatives, closely related to 3-Methyl-6-[3-(trifluoromethyl)phenyl]-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid, provide insights into their potential applications in various thermal environments (Sikorska-Iwan & Modzelewska-Banachiewicz, 2005).

Anti-Inflammatory Properties

• A study on oxazolo[4,5-b]pyridines and oxazolo[5,4-b]pyridines, which are structurally related to the compound , revealed their potential as nonacidic anti-inflammatory agents, suggesting their potential in medical applications (Clark et al., 1978).

Applications in Synthesis of Hybrid Molecules

• Synthesis of fluorescent 3-aryl- and 3-methyl-7-aryl-[1,2,3]triazolo[1,5-a]pyridines through Suzuki cross-coupling reactions indicates their use in creating new fluorescent molecules for potential applications in imaging and diagnostics (Abarca et al., 2006).

Future Directions

Trifluoromethylpyridines, a related group of compounds, are expected to find many novel applications in the future due to their unique physicochemical properties and biological activities. More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names, and several trifluoromethylpyridine derivatives are used in the pharmaceutical and veterinary industries.